2,2,4,5,6-Pentamethylcyclohex-3-en-1-one

• CAS No.: 61248-70-2
• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 2,2,4,5,6-pentamethylcyclohex-3-en-1-one
• InChI: InChI=1S/C11H18O/c1-7-6-11(4,5)10(12)9(3)8(7)2/h6,8-9H,1-5H3
• InChI Key: RMUCMYILCAONOI-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(=O)C(C=C1C)(C)C)C

Description

2,2,4,5,6-Pentamethylcyclohex-3-en-1-one is a substituted cyclohexenone featuring five methyl groups at positions 2, 2, 4, 5, and 6 of the cyclohexenone ring. Cyclohexenones are α,β-unsaturated ketones with diverse reactivity, often used in organic synthesis, fragrances, and pharmaceuticals. The methyl substituents in this compound likely enhance steric hindrance and lipophilicity, influencing its chemical behavior and industrial utility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,4,5,6-Pentamethylcyclohex-3-en-1-one typically involves the alkylation of cyclohexanone derivatives. One common method includes the use of methylating agents such as methyl iodide in the presence of a strong base like sodium hydride. The reaction proceeds through multiple steps of methylation to achieve the desired substitution pattern.

Industrial Production Methods

Industrial production of 2,2,4,5,6-Pentamethylcyclohex-3-en-1-one may involve catalytic processes to ensure high yield and purity. Catalysts such as palladium or platinum on carbon can be used to facilitate the hydrogenation and subsequent methylation steps. The reaction conditions are optimized to maintain the integrity of the cyclohexene ring and prevent over-methylation.

Chemical Reactions Analysis

Types of Reactions

2,2,4,5,6-Pentamethylcyclohex-3-en-1-one undergoes various chemical reactions, including:

Oxidation: The ketone group can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: The compound can be reduced to form alcohols or alkanes, depending on the reducing agent used.

Substitution: The methyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens (chlorine, bromine) or nucleophiles (amines, thiols) are employed under controlled conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or esters.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of halogenated or nucleophile-substituted derivatives.

Scientific Research Applications

2,2,4,5,6-Pentamethylcyclohex-3-en-1-one has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity and interactions with enzymes and proteins.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals, fragrances, and flavoring agents.

Mechanism of Action

The mechanism of action of 2,2,4,5,6-Pentamethylcyclohex-3-en-1-one involves its interaction with molecular targets such as enzymes and receptors. The compound’s unique structure allows it to fit into specific binding sites, modulating the activity of these targets. Pathways involved may include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

Structural and Molecular Features

The table below compares key structural attributes of 2,2,4,5,6-pentamethylcyclohex-3-en-1-one with analogs from the literature:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Structural Features
2,2,4,5,6-Pentamethylcyclohex-3-en-1-one*	C₁₁H₁₆O	166.24	2,2,4,5,6-pentamethyl	High steric hindrance; α,β-unsaturated ketone
5-Ethyl-2,3,4,5-tetramethylcyclohex-2-en-1-one	C₁₂H₂₀O	180.29	2,3,4,5-tetramethyl, 5-ethyl	Ethyl group introduces branching
1-(2,6,6-Trimethylcyclohex-2-en-1-yl)pent-1-en-3-one	C₁₄H₂₂O	206.32	2,6,6-trimethyl, conjugated enone	Sesquiterpenoid backbone; flavoring agent
5,5-Dimethyl-3-(2-methylprop-1-enyl)cyclohex-2-en-1-one	C₁₂H₁₈O	178.27	5,5-dimethyl, 3-(isobutenyl)	Extended conjugation; intermediate in synthesis

*Note: Data for 2,2,4,5,6-pentamethylcyclohex-3-en-1-one are inferred from analogs.

Physicochemical Properties

• Lipophilicity : Methyl groups increase hydrophobicity. For example, 5-ethyl-2,3,4,5-tetramethylcyclohex-2-en-1-one has a calculated XlogP3-AA of 2.90 , suggesting high lipid solubility. The pentamethyl derivative likely has even higher lipophilicity.
• Boiling Point: Bulky substituents reduce volatility. The sesquiterpenoid analog (C₁₄H₂₂O) has a molecular weight of 206.32 g/mol, indicating a higher boiling point than simpler cyclohexenones .
• Solubility: Methylated cyclohexenones are typically sparingly soluble in water but soluble in organic solvents like acetone or ethyl acetate (as seen in pyridazinone alkylation reactions) .

Key Research Findings

• Steric vs. Electronic Effects : In 5-ethyl-2,3,4,5-tetramethylcyclohex-2-en-1-one, steric bulk dominates over electronic effects in directing reactivity, a trend expected to intensify in the pentamethyl analog .
• Thermal Stability : Methyl groups enhance thermal stability. For example, 5,5-dimethyl-3-(2-methylprop-1-enyl)cyclohex-2-en-1-one remains stable under moderate heating, making it suitable for industrial processes .